Cas no 2679832-61-0 ((3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2679832-61-0
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5645670
• PubChem ID: 165939236
• Update Time: 2025-06-13

(3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid
• EN300-28279791
• 2679832-61-0

• Inchi： 1S/C10H16F3NO3/c1-5(2)6(9(3,4)8(16)17)14-7(15)10(11,12)13/h5-6H,1-4H3,(H,14,15)(H,16,17)/t6-/m1/s1
• InChI Key： RJFCKTKEBMGINY-ZCFIWIBFSA-N
• SMILES： FC(C(N[C@H](C(C)C)C(C(=O)O)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid

Comprehensive Overview of (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2679832-61-0)

The compound (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2679832-61-0) is a specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetamido group and trimethylated pentanoic acid backbone, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its stereospecificity and potential applications in drug discovery, particularly in targeting enzymes and receptors with high selectivity.

One of the most searched questions in the field of organic chemistry is how chiral compounds like (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid can improve drug efficacy. Studies suggest that the 3R configuration enhances binding affinity to biological targets, reducing off-target effects. This aligns with the growing demand for precision medicine, where stereochemistry plays a pivotal role. Additionally, the trifluoroacetyl moiety is known for its metabolic stability, a hot topic in medicinal chemistry discussions about prolonging drug half-life.

From a synthetic perspective, the preparation of CAS No. 2679832-61-0 often involves asymmetric catalysis, a technique frequently explored in academic and industrial labs. Recent advancements in flow chemistry and green chemistry have further optimized its production, addressing environmental concerns—a key focus area for modern researchers. Users searching for "sustainable synthesis of fluorinated amino acids" or "chiral building blocks for drug development" will find this compound highly relevant.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are also critical for formulation scientists. These parameters are often queried in databases like PubChem or Reaxys, highlighting the need for detailed technical data. Furthermore, its potential role in peptide mimetics and PROTACs (Proteolysis-Targeting Chimeras) has sparked interest in the biotech community, as these technologies dominate current drug discovery trends.

In summary, (3R)-2,2,4-trimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid represents a convergence of stereochemistry, fluorination, and sustainable synthesis—topics at the forefront of chemical innovation. Its applications span from small-molecule therapeutics to agricultural chemicals, making it a versatile candidate for future research and development.